Biotin-PEG3-acid
Biotin-PEG3-acid
Biotin-PEG3-acid is a heterobiofunctional biotin PEG derivative containing a carboxylic acid group. The hydrophilic PEG spacer arm imparts water solubility that is transferred to the biotinylated molecule. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods.
Brand Name:
Vulcanchem
CAS No.:
252881-76-8
VCID:
VC0521314
InChI:
InChI=1S/C19H33N3O7S/c23-16(4-2-1-3-15-18-14(13-30-15)21-19(26)22-18)20-6-8-28-10-12-29-11-9-27-7-5-17(24)25/h14-15,18H,1-13H2,(H,20,23)(H,24,25)(H2,21,22,26)/t14-,15-,18-/m0/s1
SMILES:
C1C2C(C(S1)CCCCC(=O)NCCOCCOCCOCCC(=O)O)NC(=O)N2
Molecular Formula:
C19H33N3O7S
Molecular Weight:
447.5 g/mol
Biotin-PEG3-acid
CAS No.: 252881-76-8
Inhibitors
VCID: VC0521314
Molecular Formula: C19H33N3O7S
Molecular Weight: 447.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 252881-76-8 |
---|---|
Product Name | Biotin-PEG3-acid |
Molecular Formula | C19H33N3O7S |
Molecular Weight | 447.5 g/mol |
IUPAC Name | 3-[2-[2-[2-[5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoylamino]ethoxy]ethoxy]ethoxy]propanoic acid |
Standard InChI | InChI=1S/C19H33N3O7S/c23-16(4-2-1-3-15-18-14(13-30-15)21-19(26)22-18)20-6-8-28-10-12-29-11-9-27-7-5-17(24)25/h14-15,18H,1-13H2,(H,20,23)(H,24,25)(H2,21,22,26)/t14-,15-,18-/m0/s1 |
Standard InChIKey | HRGPPBXEZFBGDJ-MPGHIAIKSA-N |
Isomeric SMILES | C1[C@H]2[C@@H]([C@@H](S1)CCCCC(=O)NCCOCCOCCOCCC(=O)O)NC(=O)N2 |
SMILES | C1C2C(C(S1)CCCCC(=O)NCCOCCOCCOCCC(=O)O)NC(=O)N2 |
Canonical SMILES | C1C2C(C(S1)CCCCC(=O)NCCOCCOCCOCCC(=O)O)NC(=O)N2 |
Appearance | Solid powder |
Description | Biotin-PEG3-acid is a heterobiofunctional biotin PEG derivative containing a carboxylic acid group. The hydrophilic PEG spacer arm imparts water solubility that is transferred to the biotinylated molecule. PEG Linkers may be useful in the development of antibody drug conjugates and drug delivery methods. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >2 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Biotin-PEG3-acid |
Reference | 1: Kim HJ, Miyata K, Nomoto T, Zheng M, Kim A, Liu X, Cabral H, Christie RJ, Nishiyama N, Kataoka K. siRNA delivery from triblock copolymer micelles with spatially-ordered compartments of PEG shell, siRNA-loaded intermediate layer, and hydrophobic core. Biomaterials. 2014 May;35(15):4548-56. doi: 10.1016/j.biomaterials.2014.02.016. Epub 2014 Mar 6. PubMed PMID: 24613051. 2: Acton AL, Fante C, Flatley B, Burattini S, Hamley IW, Wang Z, Greco F, Hayes W. Janus PEG-based dendrimers for use in combination therapy: controlled multi-drug loading and sequential release. Biomacromolecules. 2013 Feb 11;14(2):564-74. doi: 10.1021/bm301881h. Epub 2013 Jan 18. PubMed PMID: 23305104. 3: Mueller C, Capelle MA, Seyrek E, Martel S, Carrupt PA, Arvinte T, Borchard G. Noncovalent PEGylation: different effects of dansyl-, L-tryptophan-, phenylbutylamino-, benzyl- and cholesteryl-PEGs on the aggregation of salmon calcitonin and lysozyme. J Pharm Sci. 2012 Jun;101(6):1995-2008. doi: 10.1002/jps.23110. Epub 2012 Mar 23. PubMed PMID: 22447529. |
PubChem Compound | 24768093 |
Last Modified | Nov 11 2021 |
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